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Compound of Interest

Compound Name: Monomethyl phthalate-d4

Cat. No.: B586070 Get Quote

For researchers, scientists, and drug development professionals requiring high-purity, reliable

internal standards for the quantification of Monomethyl phthalate (MMP), its deuterated

analogue, Monomethyl phthalate-d4 (MMP-d4), is an indispensable tool. This guide provides

a comparative overview of commercially available MMP-d4 standards, focusing on key quality

attributes presented in their Certificates of Analysis (CoA).

Comparison of Supplier Specifications
The selection of a suitable analytical standard is critical for achieving accurate and reproducible

results in mass spectrometry-based assays. Below is a summary of the typical specifications

for Monomethyl phthalate-d4 offered by leading suppliers. Data presented is based on

publicly available information and representative Certificates of Analysis.
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Specification
Supplier A (e.g.,

LGC/TRC)

Supplier B (e.g.,

Chiron)

Supplier C (e.g.,

Cambridge Isotope

Labs)

Product Format Neat Solid
Neat Solid or Solution

(Methanol)

Neat Solid or Solution

(Solvent Varies)

CAS Number 1276197-40-0[1] 1276197-40-0[2]

Not explicitly found for

d4, unlabeled is 4376-

18-5[3]

Molecular Formula C₉D₄H₄O₄[1] C₉D₄H₄O₄[2] C₉D₄H₄O₄

Molecular Weight 184.18 g/mol [1] 184.18 g/mol [2] 184.18 g/mol

Chemical Purity >95% (by HPLC)[1]
≥98% (by GC/MS or

HPLC)
Typically ≥98%

Isotopic Purity ≥99 atom % D ≥99 atom % D
Typically ≥98 atom %

D

Method of Analysis
HPLC, ¹H-NMR, Mass

Spec

GC/MS, HPLC, ¹H-

NMR
LC-MS, ¹H-NMR

Certificate of Analysis
Provided with

product[4][5]

Available for all

products[6]

Available upon

request or with

product[7]

Note: While specific batch data may vary, this table represents a general comparison based on

available documentation. Researchers should always refer to the lot-specific Certificate of

Analysis for the most accurate information.

Experimental Protocols: A Typical Workflow for
MMP Quantification
Monomethyl phthalate-d4 is primarily utilized as an internal standard in isotope dilution mass

spectrometry methods for the accurate quantification of MMP in biological matrices such as

urine, plasma, and tissue homogenates.
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Sample Preparation and Extraction
Spiking: To a known volume or weight of the biological sample, a precise amount of

Monomethyl phthalate-d4 internal standard solution is added at the beginning of the

extraction procedure.

Enzymatic Deconjugation: For urine samples, a β-glucuronidase/sulfatase enzyme is often

used to hydrolyze conjugated MMP metabolites to their free form.

Protein Precipitation: For plasma or serum samples, a protein precipitation step is

performed, typically with a cold organic solvent like acetonitrile.

Liquid-Liquid Extraction or Solid-Phase Extraction (SPE): The sample is then subjected to an

extraction technique to isolate and concentrate the analytes of interest.

Derivatization (Optional): In some GC-MS methods, a derivatization step may be employed

to improve the chromatographic properties of the analyte.

Reconstitution: The final extract is evaporated to dryness and reconstituted in a suitable

solvent for injection into the analytical instrument.

Analytical Instrumentation
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most common

and sensitive technique for the analysis of MMP. A reversed-phase C18 column is typically

used for chromatographic separation.

Gas Chromatography-Mass Spectrometry (GC-MS): An alternative method that may require

derivatization for optimal performance.

The use of a stable isotope-labeled internal standard like MMP-d4 is crucial for correcting for

any analyte loss during sample preparation and for compensating for matrix effects that can

cause ion suppression or enhancement in the mass spectrometer.

Visualizing the Analytical Workflow
The following diagram illustrates a typical workflow for the quantification of Monomethyl

phthalate using an isotope dilution mass spectrometry approach with Monomethyl phthalate-
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d4 as the internal standard.
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Caption: A typical analytical workflow for MMP quantification.
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Signaling Pathways of Phthalate Metabolites
Phthalate metabolites, including Monomethyl phthalate, are known to interact with various

cellular signaling pathways, which is a key area of research in toxicology and drug

development. The diagram below provides a simplified overview of some of the key nuclear

receptors that can be modulated by phthalate metabolites.
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Monomethyl Phthalate (MMP)
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Peroxisome Proliferator-Activated Receptors (PPARs) Androgen Receptor (AR) Estrogen Receptor (ER)

Alterations in Lipid Metabolism Changes in Gene Expression Endocrine Disruption

Click to download full resolution via product page

Caption: Simplified signaling pathways of phthalate metabolites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.lgcstandards.com/SG/en/Monomethyl-Phthalate-d4/p/TRC-M566542?queryID=364fedf585a5f86bca6a7b46dfc72635
https://www.lgcstandards.com/KN/en/Monomethyl-Phthalate-d4/p/TRC-M566542?queryID=08b160fb5e0418782c0f6a9a1db8eabb
https://www.chiron.no/GetFile.ashx?id=332
https://isotope.com/attachmentSearchMain
https://www.benchchem.com/product/b586070#certificate-of-analysis-for-monomethyl-phthalate-d4-standards
https://www.benchchem.com/product/b586070#certificate-of-analysis-for-monomethyl-phthalate-d4-standards
https://www.benchchem.com/product/b586070#certificate-of-analysis-for-monomethyl-phthalate-d4-standards
https://www.benchchem.com/product/b586070#certificate-of-analysis-for-monomethyl-phthalate-d4-standards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b586070?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

